(3-((6-(Dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)(isochroman-1-yl)methanone

• IUPAC Name: 3,4-dihydro-1H-isochromen-1-yl-[3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidin-1-yl]methanone
• InChI: InChI=1S/C20H24N4O3/c1-23(2)17-11-21-12-18(22-17)27-15-7-9-24(13-15)20(25)19-16-6-4-3-5-14(16)8-10-26-19/h3-6,11-12,15,19H,7-10,13H2,1-2H3
• InChI Key: GYHGBWFBQPVAHE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CN=CC(=N1)OC2CCN(C2)C(=O)C3C4=CC=CC=C4CCO3
• Molecular Formula: C20H24N4O3
• Molecular Weight: 368.4 g/mol

Description

(3-((6-(Dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)(isochroman-1-yl)methanone is a useful research compound. Its molecular formula is C20H24N4O3 and its molecular weight is 368.437. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Analysis : A study by Saldías et al. (2020) demonstrated the synthesis of a complex compound derived from pyrroline-pyrazolyl-pyridazine, which shares structural similarities with the queried compound. This research highlights the potential for creating complex molecular structures that can have various applications in chemical synthesis and drug development (Saldías et al., 2020).

• Antimicrobial and Antimycobacterial Activity : Another study by R.V.Sidhaye et al. (2011) explored the synthesis of nicotinic acid hydrazide derivatives and their antimicrobial properties. Compounds similar in structure to the one have been shown to exhibit significant antimicrobial and antimycobacterial activity (R.V.Sidhaye et al., 2011).

• Antihypertensive Properties : Research by Bergmann and Gericke (1990) on compounds structurally related to the queried chemical showed promising antihypertensive activities. These findings suggest potential applications in the development of new medications for managing high blood pressure (Bergmann & Gericke, 1990).

• Catalytic Activity in Biochemical Reactions : A study by Jana et al. (2019) focused on the synthesis and catalytic promiscuity of a napthyl-pyrazole Mn(II) complex. The research underscores the importance of such compounds in catalyzing biochemical reactions, which can be crucial in various industrial and pharmaceutical processes (Jana et al., 2019).

• Potential in Organic Synthesis and Drug Development : Research by Oliveira Udry et al. (2014) on the stereospecific synthesis of pyrrolidines demonstrates the importance of such compounds in organic synthesis, potentially leading to the development of new drugs (Oliveira Udry et al., 2014).

• Anticancer Evaluation : The work by Gouhar and Raafat (2015) on the synthesis of certain methanone compounds and their subsequent reaction with nucleophiles for anticancer evaluation highlights the potential use of these compounds in cancer research and treatment (Gouhar & Raafat, 2015).